Cas no 2034237-81-3 (2,4-dichloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5-methylbenzene-1-sulfonamide)

• Product name: 2,4-dichloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5-methylbenzene-1-sulfonamide
• CAS No: 2034237-81-3
• MF: C₁₇H₁₅Cl₂NO₃S₃
• MW: 448.406898736954
• CID: 5982202
• PubChem ID: 92110994

2,4-dichloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5-methylbenzene-1-sulfonamide
• 2,4-dichloro-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-5-methylbenzenesulfonamide
• AKOS026692253
• F6506-2484
• 2,4-dichloro-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-5-methylbenzene-1-sulfonamide
• 2034237-81-3
• 2,4-dichloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-5-methylbenzenesulfonamide

• Inchi： 1S/C17H15Cl2NO3S3/c1-11-7-15(14(19)8-13(11)18)26(22,23)20-10-17(21,12-4-6-24-9-12)16-3-2-5-25-16/h2-9,20-21H,10H2,1H3
• InChI Key： XJFZYAAGXSLKIA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C2SC=CC=2)C2C=CSC=2)(=O)=O)=CC(C)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 446.9591122g/mol
• Monoisotopic Mass: 446.9591122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų
• XLogP3: 4.2

Additional information on 2,4-dichloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5-methylbenzene-1-sulfonamide

Compound CAS No 2034237-81-3: 2,4-Dichloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-5-methylbenzene-1-sulfonamide

The compound with CAS No 2034237-81-3, named 2,4-dichloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-5-methylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a benzene ring substituted with a sulfonamide group at position 1, dichloro groups at positions 2 and 4, and a methyl group at position 5. The sulfonamide group is further connected to a complex ethyl side chain that includes hydroxyl and thiophene substituents. This intricate arrangement of functional groups provides the molecule with unique electronic properties and reactivity, making it a valuable subject for both academic and industrial research.

Recent studies have focused on the synthesis and characterization of this compound, particularly its electronic properties and potential applications in organic electronics. Researchers have explored the use of this compound in the development of advanced materials such as organic semiconductors and optoelectronic devices. The presence of thiophene moieties in the side chain enhances the molecule's conjugation length, which is crucial for applications in light-emitting diodes (LEDs) and photovoltaic cells.

In addition to its electronic properties, this compound has shown promise in the field of medicinal chemistry. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in drug design. Recent research has investigated the potential of this compound as a kinase inhibitor, with promising results in vitro.

The synthesis of CAS No 2034237-81-3 involves a multi-step process that includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

One of the most exciting developments related to this compound is its application in the field of nanotechnology. Scientists have explored the use of this molecule as a building block for self-assembling monolayers and nanoscale devices. Its ability to form stable interfaces makes it a candidate for use in next-generation electronic devices.

Furthermore, recent studies have examined the environmental impact of this compound, particularly its biodegradability and toxicity profiles. These studies are crucial for ensuring that the compound can be safely used in industrial applications without posing risks to human health or the environment.

In conclusion, CAS No 2034237-81-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of new materials and pharmaceuticals. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.